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Compound of Interest

Compound Name: Methyl 12-bromododecanoate

Cat. No.: B1366824 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl 12-Bromododecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 12-bromododecanoate (CAS No. 26825-95-6) is a long-chain bromoester compound

utilized as a versatile building block and intermediate in organic synthesis, including the

development of novel surfactants, fragrances, and pharmaceuticals.[1] Its bifunctional nature,

possessing both a reactive bromine atom and a methyl ester, makes it valuable in creating

complex molecular architectures. However, its chemical reactivity also necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides a comprehensive overview of the safety and handling precautions for methyl
12-bromododecanoate, grounded in established chemical safety principles, to ensure the

well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties: The Foundation
of Safety
A fundamental aspect of safe chemical handling is a clear understanding of its intrinsic

properties. These characteristics dictate its behavior under various conditions and inform the

necessary control measures.
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Methyl 12-bromododecanoate is a derivative of dodecanoic acid (lauric acid) with the

molecular formula C13H25BrO2.[1] The presence of a terminal bromine atom introduces

specific reactivity, making it a useful alkylating agent in synthesis.[1]

Table 1: Physicochemical Properties of Methyl 12-Bromododecanoate

Property Value Source(s)

CAS Number 26825-95-6 [2]

Molecular Formula C13H25BrO2 [1][2]

Molecular Weight 293.25 g/mol [1]

Physical State Liquid or Solid/Semi-solid [2]

Purity Typically ≥95% [2][3]

Storage Temperature
Room Temperature, Sealed in

Dry, Keep in Dark Place
[1]

Causality Insight: The recommendation to store this chemical in a dark, dry, and sealed

container is directly linked to its chemical nature.[1] Halogenated esters can be susceptible to

hydrolysis in the presence of moisture and potential degradation or reaction upon prolonged

exposure to light.

Hazard Identification and Risk Assessment
Methyl 12-bromododecanoate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1][2] A thorough risk assessment is

mandatory before any handling of this substance.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

GHS07

(Harmful/Irritant)[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin

GHS07

(Harmful/Irritant)[2]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled

GHS07

(Harmful/Irritant)[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07

(Harmful/Irritant)[4][5]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

GHS07

(Harmful/Irritant)[4][5]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation

GHS07

(Harmful/Irritant)[4][5]

Signal Word: Warning[2]

Expertise & Experience: The multiple "Harmful" classifications indicate that this chemical has

systemic toxicity potential through all major routes of exposure: ingestion, skin contact, and

inhalation.[2] The irritant properties for skin, eyes, and the respiratory system are common for

reactive alkyl halides and esters.[4][5] The primary risk during laboratory use is not acute, high-

level poisoning, but rather the cumulative effect of low-level exposure from inadequate handling

practices.
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Risk Assessment Workflow

Identify Hazards
(Review SDS: H302, H312, H332, H315, H319, H335)

Evaluate Routes of Exposure
(Inhalation, Dermal, Ingestion, Ocular)

 informs

Assess Experimental Protocol
(Quantity, Concentration, Temperature, Duration)

 context for

Determine Existing Controls
(Fume Hood, Ventilation)

 dictates need for

Select Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

 supplements

Develop Emergency Procedures
(Spill, Exposure, Fire)

 critical for

Implement & Review Controls
(Training, SOPs)

 incorporated into
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Caption: A logical workflow for conducting a risk assessment before handling Methyl 12-
bromododecanoate.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection is essential, starting with engineering controls and

supplemented by appropriate PPE.

3.1. Engineering Controls

Chemical Fume Hood: All handling of methyl 12-bromododecanoate, including weighing,

transferring, and use in reactions, must be conducted in a properly functioning chemical

fume hood.[6] This is the primary defense against inhaling harmful vapors.[7]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors in

the general workspace.[7][8]

Safety Stations: An eyewash station and safety shower must be readily accessible and

tested regularly.[7][9]

3.2. Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the

chemical.[10][11]

Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are

mandatory.[7][11] If there is a significant splash risk, a face shield should be worn in addition

to goggles.[10][12]

Skin Protection:

Gloves: Nitrile gloves are a suitable choice for protection against incidental splashes of

many solvents and chemicals, including this compound.[12] It is crucial to check the glove

manufacturer's compatibility chart for breakthrough time. Always inspect gloves for tears or

holes before use and remove them promptly and properly after handling the chemical.
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Lab Coat: A flame-resistant lab coat with long sleeves and a secure closure is required to

protect the skin and personal clothing.[11]

Respiratory Protection: Not typically required when work is conducted within a certified

chemical fume hood.[7] If engineering controls are insufficient, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors may be necessary.[13]
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Donning Sequence (Clean Area)

Doffing Sequence (At Exit)

1. Lab Coat 2. Safety Goggles/
Face Shield 3. Gloves

1. Gloves
(Contaminated)

2. Lab Coat
(Turn inside out)

3. Safety Goggles/
Face Shield
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Spill Occurs

Is the spill large (>1L),
 outside a fume hood,
 or are you untrained?

Evacuate Area
Alert Others

Call Emergency Services (911)

Yes

Proceed with Cleanup

No

Ensure Proper PPE is Worn
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent dikes)

Absorb the Liquid
(Work from outside in with

-vermiculite or chemical absorbent)

Collect Residue
(Scoop into a labeled,

-sealable waste container)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(As halogenated organic waste)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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